Cas no 1396872-84-6 (N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide)
N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide
- N-[2-hydroxy-2-(4-phenylphenyl)propyl]-N'-(3-methylphenyl)oxamide
- N1-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-N2-(m-tolyl)oxalamide
- AKOS024523900
- F5857-2922
- VU0525071-1
- N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide
- 1396872-84-6
-
- Inchi: 1S/C24H24N2O3/c1-17-7-6-10-21(15-17)26-23(28)22(27)25-16-24(2,29)20-13-11-19(12-14-20)18-8-4-3-5-9-18/h3-15,29H,16H2,1-2H3,(H,25,27)(H,26,28)
- InChI Key: RMRXCRVMZZMDEK-UHFFFAOYSA-N
- SMILES: C(NCC(O)(C1=CC=C(C2=CC=CC=C2)C=C1)C)(=O)C(NC1=CC=CC(C)=C1)=O
Computed Properties
- Exact Mass: 388.17869263g/mol
- Monoisotopic Mass: 388.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 552
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 78.4Ų
N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5857-2922-2μmol |
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide |
1396872-84-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5857-2922-5μmol |
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide |
1396872-84-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-2922-10μmol |
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide |
1396872-84-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-2922-20μmol |
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide |
1396872-84-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5857-2922-1mg |
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide |
1396872-84-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5857-2922-2mg |
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide |
1396872-84-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5857-2922-3mg |
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide |
1396872-84-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-2922-4mg |
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide |
1396872-84-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5857-2922-5mg |
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide |
1396872-84-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-2922-10mg |
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide |
1396872-84-6 | 10mg |
$79.0 | 2023-09-09 |
N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide
Introduction to N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide (CAS No. 1396872-84-6)
N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide, identified by the CAS number 1396872-84-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, consists of a biphenyl core linked to a hydroxypropyl group and an ethanediamide moiety attached to a methylphenyl group. The intricate arrangement of these functional groups not only contributes to its distinct chemical properties but also opens up a wide array of potential applications in drug discovery and molecular research.
The biphenyl moiety, a key structural component of this compound, is renowned for its stability and versatility in organic synthesis. In particular, the 1,1'-biphenyl-4-yl group imparts a rigid planar structure, which can be advantageous in the design of molecules with specific binding affinities and stabilities. This feature has made biphenyl derivatives valuable in the development of pharmaceuticals, where structural rigidity often enhances binding interactions with biological targets. The presence of the 3-methylphenyl group further modulates the electronic and steric properties of the molecule, allowing for fine-tuning of its reactivity and interaction with biological systems.
One of the most compelling aspects of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide is its potential as a building block in medicinal chemistry. The compound's dual functionality—comprising both an amide linkage and a hydroxyl group—makes it a versatile intermediate for synthesizing more complex molecules. This adaptability has been leveraged in recent studies aimed at developing novel therapeutic agents targeting various diseases.
Recent research has highlighted the significance of amide-containing compounds in drug design. Amides are ubiquitous in biologically active molecules due to their ability to form hydrogen bonds and participate in hydrophobic interactions, which are crucial for receptor binding. The ethanediamide moiety in N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide (CAS No. 1396872-84-6) provides a stable scaffold that can be modified to enhance pharmacological properties. For instance, modifications at the amide bond can influence solubility, metabolic stability, and target specificity.
The hydroxypropyl group attached to the biphenyl core introduces polarity and hydrogen bonding capability into the molecule. This feature is particularly useful in designing molecules that require interaction with polar biological targets or need to be solubilized in aqueous environments. The balance between hydrophobic and hydrophilic regions can be critical for optimizing pharmacokinetic profiles, such as absorption, distribution, metabolism, and excretion (ADME).
In the realm of computational chemistry and molecular modeling, N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide has been utilized as a reference compound to study molecular interactions. Its well-defined structure allows researchers to predict binding affinities and understand how different substituents affect biological activity. These insights are invaluable for rational drug design, where computational methods play an increasingly pivotal role.
One notable application of this compound has been in the development of enzyme inhibitors. The biphenyl ring system often serves as a scaffold for designing molecules that mimic natural substrates or interfere with enzyme activity. For example, studies have explored its potential as an inhibitor of metalloproteinases, which are enzymes implicated in various pathological processes. The combination of structural rigidity provided by the biphenyl moiety and functional groups that can interact with enzyme active sites makes this compound a promising candidate for further investigation.
Additionally, N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide has been investigated for its potential role in materials science. Its unique structural features make it suitable for applications in polymers and coatings where specific chemical properties are desired. For instance, the presence of both amide and hydroxyl groups allows for cross-linking reactions that enhance material stability and durability.
The synthesis of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide, while not trivial due to its complex structure, has been achieved through multi-step organic transformations. Key steps typically involve functional group interconversions such as nucleophilic substitutions and condensation reactions. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for research purposes.
The compound's stability under various conditions is another critical factor that enhances its utility in research applications. Stability ensures that samples remain consistent over time during experiments or storage periods before use. This reliability is essential for reproducible results in scientific studies.
Future directions for research on N-(2-{1,1'-biphenyl-4-lyl}-2-hydroxypropylethane-N'(3-methylphenylethane-diamide CAS No 1396872846 include exploring its derivatives with modified functional groups to enhance specific biological activities or improve pharmacokinetic profiles. Additionally integrating machine learning models could further optimize its design by predicting optimal substituents based on large datasets.
1396872-84-6 (N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-methylphenyl)ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)